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Compound of Interest

Compound Name: Antibiofilm agent-6

Cat. No.: B12377597 Get Quote

Part 1: DJK-6 - A Promising Anti-Biofilm Peptide
DJK-6 is a 12-amino acid D-enantiomeric peptide designed for enhanced protease resistance

and potent antibiofilm activity. It has demonstrated broad-spectrum efficacy against biofilms of

various Gram-negative pathogens, including multidrug-resistant strains.[1]

Quantitative Data Summary
The following table summarizes the quantitative data available for the antibiofilm activity of

DJK-6.
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Parameter Organism Value Reference

MBIC₅₀
Pseudomonas

aeruginosa PA14
0.8 - 4 µg/mL [1][2]

Synergistic Fold

Reduction in Antibiotic

Concentration

Various Gram-

negative pathogens
Up to 64-fold [1][2]

Bacterial Killing in

Dentin Biofilms (3 min

exposure)

Enterococcus faecalis 78.3% [3]

Bacterial Killing in

Dentin Biofilms (3 min

exposure)

Multispecies biofilm 75% [3]

Molecular Target and Signaling Pathway
The primary molecular target of DJK-6 is the intracellular stringent response signaling

molecule, guanosine pentaphosphate and tetraphosphate ((p)ppGpp).[1][4][5] The stringent

response is a highly conserved stress response in bacteria that is activated by nutrient

limitation and other stressors, leading to a downregulation of growth-related processes and an

upregulation of stress survival genes, including those involved in biofilm formation.

DJK-6 exerts its antibiofilm effect by binding to and triggering the degradation of (p)ppGpp.[2]

[4] This prevents the intracellular accumulation of this alarmone, thereby inhibiting the stringent

response and subsequent biofilm formation.
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Stringent Response Pathway
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1. Inoculate flow cell with bacteria
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4. Introduce DJK-6 containing medium

5. Monitor biofilm disruption via microscopy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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antibiofilm-agent-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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